Cas no 692726-56-0 (ETHANONE, 1-(2-CHLORO-6-METHYL-3-QUINOLINYL)-)

• Product Name: ETHANONE, 1-(2-CHLORO-6-METHYL-3-QUINOLINYL)-
• CAS No: 692726-56-0
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 3431427
• PubChem ID: 24276105
• Update Time: 2025-06-10

ETHANONE, 1-(2-CHLORO-6-METHYL-3-QUINOLINYL)- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-(2-CHLORO-6-METHYL-3-QUINOLINYL)-
• 692726-56-0
• SB69751
• 1-(2-Chloro-6-methylquinolin-3-yl)ethanone

• Inchi： 1S/C12H10ClNO/c1-7-3-4-11-9(5-7)6-10(8(2)15)12(13)14-11/h3-6H,1-2H3
• InChI Key： HLKLWBSKRYAKOI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 219.0450916Da
• Monoisotopic Mass: 219.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on ETHANONE, 1-(2-CHLORO-6-METHYL-3-QUINOLINYL)-

ETHANONE, 1-(2-CHLORO-6-METHYL-3-QUINOLINYL)- (CAS No. 692726-56-0): An Overview

ETHANONE, 1-(2-CHLORO-6-METHYL-3-QUINOLINYL)- (CAS No. 692726-56-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(2-Chloro-6-methylquinolin-3-yl)ethanone, belongs to the class of quinolones, which are widely studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 1-(2-Chloro-6-methylquinolin-3-yl)ethanone features a quinoline ring substituted with a chlorine atom at the 2-position and a methyl group at the 6-position, along with an ethanone moiety attached to the 3-position of the quinoline ring. This unique structural arrangement confers the compound with specific pharmacological properties that make it a valuable candidate for drug development.

Recent studies have highlighted the potential of 1-(2-Chloro-6-methylquinolin-3-yl)ethanone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes, making it a promising lead for the development of novel antibiotics.

In addition to its antimicrobial properties, 1-(2-Chloro-6-methylquinolin-3-yl)ethanone has also been investigated for its antiviral activity. A study conducted by researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral mechanism is thought to involve interference with viral entry and replication processes within host cells.

The anticancer potential of 1-(2-Chloro-6-methylquinolin-3-yl)ethanone has also been explored in preclinical studies. Research published in Cancer Research demonstrated that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

Beyond its direct pharmacological effects, 1-(2-Chloro-6-methylquinolin-3-yl)ethanone has been used as a synthetic intermediate in the development of more complex molecules with enhanced therapeutic properties. Its reactivity and functional groups make it an attractive starting material for chemical modifications that can improve drug efficacy, bioavailability, and safety profiles.

The synthesis of 1-(2-Chloro-6-methylquinolin-3-yl)ethanone typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-chloro-6-methylquinoline with an appropriate ketone or aldehyde, followed by optimization steps to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, ETHANONE, 1-(2-ChLORO-6-METHYL-3-QUINOLINYL)- (CAS No. 692726-56-0) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.